Cas no 2613381-49-8 (1-3-(1,1-difluoroethyl)bicyclo1.1.1pentan-1-ylmethanamine)

1-3-(1,1-Difluoroethyl)bicyclo[1.1.1]pentan-1-ylmethanamine is a structurally unique amine derivative featuring a rigid bicyclo[1.1.1]pentane core and a difluoroethyl substituent. This compound is of interest in medicinal chemistry and material science due to its constrained geometry and fluorine-enhanced properties, which can improve metabolic stability, lipophilicity, and binding affinity in drug design. The bicyclo[1.1.1]pentane scaffold serves as a bioisostere for aromatic or aliphatic systems, offering reduced conformational flexibility. The difluoroethyl group further modulates electronic and steric properties, making this compound a valuable intermediate for developing novel pharmaceuticals or functional materials. Its synthetic versatility allows for further derivatization at the amine or hydrocarbon positions.

1-3-(1,1-difluoroethyl)bicyclo1.1.1pentan-1-ylmethanamine structure

2613381-49-8 structure

Product Name:1-3-(1,1-difluoroethyl)bicyclo1.1.1pentan-1-ylmethanamine

CAS No:2613381-49-8

MF:C₈H₁₃F₂N

MW:161.19232916832

MDL:MFCD33031499

CID:5663474

PubChem ID:155943613

Update Time:2025-05-27

1-3-(1,1-difluoroethyl)bicyclo1.1.1pentan-1-ylmethanamine Chemical and Physical Properties

Names and Identifiers

- EN300-27713427
- 2613381-49-8
- EN300-27126305
- 1-[3-(1,1-difluoroethyl)bicyclo[1.1.1]pentan-1-yl]methanamine
- 1-3-(1,1-difluoroethyl)bicyclo1.1.1pentan-1-ylmethanamine
- MDL： MFCD33031499
- Inchi： 1S/C8H13F2N/c1-6(9,10)8-2-7(3-8,4-8)5-11/h2-5,11H2,1H3
- InChI Key： SUZMREZNVCUKHE-UHFFFAOYSA-N
- SMILES： FC(C)(C12CC(CN)(C1)C2)F

Computed Properties

Exact Mass: 161.10160574g/mol
Monoisotopic Mass: 161.10160574g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 26Å²

1-3-(1,1-difluoroethyl)bicyclo1.1.1pentan-1-ylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27126305-1g	1-[3-(1,1-difluoroethyl)bicyclo[1.1.1]pentan-1-yl]methanamine	2613381-49-8		1g	$3391.0	2023-09-10
Enamine	EN300-27126305-5g	1-[3-(1,1-difluoroethyl)bicyclo[1.1.1]pentan-1-yl]methanamine	2613381-49-8		5g	$9836.0	2023-09-10
Enamine	EN300-27126305-10g	1-[3-(1,1-difluoroethyl)bicyclo[1.1.1]pentan-1-yl]methanamine	2613381-49-8		10g	$14586.0	2023-09-10
Enamine	EN300-27126305-0.05g	1-[3-(1,1-difluoroethyl)bicyclo[1.1.1]pentan-1-yl]methanamine	2613381-49-8	95.0%	0.05g	$2849.0	2025-03-20
Enamine	EN300-27126305-0.1g	1-[3-(1,1-difluoroethyl)bicyclo[1.1.1]pentan-1-yl]methanamine	2613381-49-8	95.0%	0.1g	$2984.0	2025-03-20
Enamine	EN300-27126305-0.25g	1-[3-(1,1-difluoroethyl)bicyclo[1.1.1]pentan-1-yl]methanamine	2613381-49-8	95.0%	0.25g	$3120.0	2025-03-20
Enamine	EN300-27126305-0.5g	1-[3-(1,1-difluoroethyl)bicyclo[1.1.1]pentan-1-yl]methanamine	2613381-49-8	95.0%	0.5g	$3255.0	2025-03-20
Enamine	EN300-27126305-1.0g	1-[3-(1,1-difluoroethyl)bicyclo[1.1.1]pentan-1-yl]methanamine	2613381-49-8	95.0%	1.0g	$3391.0	2025-03-20
Enamine	EN300-27126305-2.5g	1-[3-(1,1-difluoroethyl)bicyclo[1.1.1]pentan-1-yl]methanamine	2613381-49-8	95.0%	2.5g	$6648.0	2025-03-20
Enamine	EN300-27126305-5.0g	1-[3-(1,1-difluoroethyl)bicyclo[1.1.1]pentan-1-yl]methanamine	2613381-49-8	95.0%	5.0g	$9836.0	2025-03-20